Cas no 2171920-85-5 (tert-butyl 4-1-cyclopropyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-cyclopropyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate
• CAS No: 2171920-85-5
• MF: C₁₆H₂₆N₄O₃
• MW: 322.402643680573
• CID: 6234881
• PubChem ID: 165740309
• Update Time: 2025-06-14

tert-butyl 4-1-cyclopropyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-cyclopropyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate
• tert-butyl 4-[1-cyclopropyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate
• 2171920-85-5
• EN300-1278026

• Inchi： 1S/C16H26N4O3/c1-16(2,3)23-15(22)19-8-6-11(7-9-19)14-13(10-21)17-18-20(14)12-4-5-12/h11-12,21H,4-10H2,1-3H3
• InChI Key： YVKYPTCISXWYPA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C1=C(CO)N=NN1C1CC1)=O

Computed Properties

• Exact Mass: 322.20049070g/mol
• Monoisotopic Mass: 322.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl 4-1-cyclopropyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate

Research Brief on tert-butyl 4-1-cyclopropyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate (CAS: 2171920-85-5)

The compound tert-butyl 4-1-cyclopropyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate (CAS: 2171920-85-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel triazole-containing pharmaceuticals. The presence of both the cyclopropyl and hydroxymethyl groups on the triazole ring, along with the tert-butyl carbamate-protected piperidine moiety, offers unique opportunities for structural modifications and derivatization. These features make it a versatile scaffold for the development of targeted therapies, particularly in the areas of oncology and infectious diseases.

One of the most notable advancements in the research of this compound is its application in click chemistry. The triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), serves as a robust linker for bioconjugation. This property has been exploited in the design of prodrugs and targeted drug delivery systems, where the compound acts as a bridge between therapeutic agents and targeting moieties. Recent publications have demonstrated its efficacy in improving the pharmacokinetic profiles of several drug candidates.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of tert-butyl 4-1-cyclopropyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate exhibit promising inhibitory effects against specific enzyme targets. For instance, certain analogs have been reported to inhibit kinases involved in cancer cell proliferation, while others have shown activity against bacterial enzymes, suggesting potential applications in antimicrobial therapy. These findings are supported by molecular docking studies, which reveal favorable binding interactions with the active sites of these enzymes.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research efforts are focused on refining the synthetic routes to improve yield and purity, as well as conducting more extensive in vivo studies to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl 4-1-cyclopropyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate represents a valuable chemical entity with broad potential in medicinal chemistry. Its unique structural features and versatile applications make it a focal point of ongoing research. Future studies will likely explore its utility in additional therapeutic areas and further elucidate its mechanism of action, paving the way for the development of next-generation pharmaceuticals.